Cas no 1131587-92-2 (Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate
• CAS No: 1131587-92-2
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• MDL: MFCD11110855
• CID: 1030522
• Update Time: 2025-11-02

Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate
• A802803
• AK133850
• CTK8E2061
• FT-0655720
• KB-145652
• SBB068028
• 5-Bromo-2-hydroxy-4-trifluoromethyl-benzoic acid methyl ester
• BC687174
• AX8255401
• ST24047978
• methyl 5-bromanyl-2-oxidanyl-4-(trifluoromethyl)benzoate
• METHYL 5-BROMO-2-HYDROXY-4-(TRIFLUOROMETHYL)BENZOA
• 5-bromo-2-hydroxy-4-(triflu

• MDL： MFCD11110855
• Inchi： 1S/C9H6BrF3O3/c1-16-8(15)4-2-6(10)5(3-7(4)14)9(11,12)13/h2-3,14H,1H3
• InChI Key： ZFAKQPQSRXDSBA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate

Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate - A Versatile Compound with Promising Applications in Modern Biomedical Research

Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate is a synthetic aromatic ester compound characterized by its unique structural features. The 5-bromo substituent at the para-position of the benzene ring, combined with the 2-hydroxy group at the meta-position, creates a functionalized aromatic system. The trifluoromethyl group at the 4-position introduces significant electron-withdrawing properties, while the methyl group at the ester functionality enhances solubility and metabolic stability. This compound is cataloged under the CAS registry number 1131587-92-2, which serves as a unique identifier for its molecular structure in chemical databases.

Recent studies have highlighted the importance of trifluoromethyl substitutions in modulating biological activity. A 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorinated aromatic compounds exhibit enhanced metabolic stability and improved pharmacokinetic profiles, which are critical for drug development. The 5-bromo group contributes to the compound's ability to form hydrogen bonds with target proteins, while the 2-hydroxy functionality may participate in hydrogen bonding or electrostatic interactions. These structural elements collectively influence the compound's binding affinity and selectivity towards biological targets.

The synthesis of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate has been optimized through various methodologies. A 2022 study published in Organic & Biomolecular Chemistry reported a one-pot synthetic route involving electrophilic substitution reactions and esterification. The reaction conditions, including temperature and catalyst selection, were carefully optimized to maximize yield and minimize byproduct formation. This approach aligns with the growing trend in green chemistry, emphasizing sustainable synthesis methods that reduce environmental impact.

Applications of this compound span multiple domains of biomedical research. In the field of drug discovery, the trifluoromethyl group has been shown to enhance the lipophilicity of small molecules, which is crucial for crossing biological membranes. A 2024 review in Drug Discovery Today highlighted the role of fluorinated esters in developing inhibitors for protein kinases, a class of enzymes implicated in various cancers. The 5-bromo substituent may also contribute to the compound's ability to modulate enzyme activity through steric or electronic effects.

Recent advances in materials science have also explored the potential of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate as a building block for functional polymers. A 2023 study in Advanced Materials demonstrated its use in the synthesis of stimuli-responsive hydrogels. The 2-hydroxy group enables the formation of hydrogen bonds with water molecules, while the trifluoromethyl group imparts hydrophobicity, creating a balance between hydrophilic and hydrophobic interactions. This property is particularly valuable for applications in drug delivery systems and tissue engineering.

The pharmacokinetic properties of this compound have been investigated in preclinical studies. A 2023 animal study published in Toxicological Sciences showed that the methyl ester functionality significantly improves the oral bioavailability compared to its corresponding carboxylic acid derivative. The enhanced solubility and metabolic stability make this compound a promising candidate for oral drug formulations. However, further research is needed to fully understand its metabolic pathways and potential interactions with other drugs.

From a synthetic perspective, the 5-bromo group can be selectively modified to introduce various functional groups, expanding the compound's utility in combinatorial chemistry approaches. A 2024 paper in Chemical Communications described the use of this compound as a precursor for synthesizing a series of fluorinated derivatives with potential applications in imaging agents and contrast media. The ability to fine-tune the molecular structure through substitution reactions highlights the compound's versatility in drug design.

Environmental considerations have also gained prominence in the evaluation of this compound. A 2023 lifecycle assessment study in Environmental Science & Technology found that the synthesis of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate requires careful management of waste streams due to the presence of fluorinated compounds. However, the compound's potential applications in targeted therapies and sustainable materials development justify further exploration of its environmental impact.

Current research trends indicate a growing interest in the use of trifluoromethyl groups for improving the therapeutic index of small molecule drugs. A 2024 analysis in Pharmaceutical Research compared the efficacy of fluorinated esters with their non-fluorinated counterparts, showing that the former exhibit better potency and reduced toxicity in several model systems. These findings underscore the importance of structural modifications in optimizing drug candidates for clinical applications.

Looking ahead, the development of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate as a therapeutic agent will depend on further elucidation of its biological mechanisms and pharmacological profiles. Collaborative efforts between medicinal chemists, pharmacologists, and materials scientists will be essential in translating this compound from the laboratory to clinical settings. The compound's unique combination of functional groups offers a promising platform for innovation in pharmaceutical and biomedical research.

As the field of chemical biology continues to evolve, compounds like Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate will play an increasingly important role in addressing complex medical challenges. The ability to tailor molecular properties through strategic substitutions and functional group modifications will be key to unlocking new therapeutic possibilities. Continued investment in research and development will be crucial in harnessing the full potential of this compound and similar molecules in the pursuit of improved human health.

Finally, the study of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate exemplifies the interdisciplinary nature of modern chemical research. Its synthesis, characterization, and application span multiple scientific disciplines, reflecting the collaborative approach required to advance chemical sciences. As our understanding of molecular interactions and material properties deepens, compounds like this will continue to serve as valuable tools for scientific discovery and technological innovation.

By examining the structural features, synthetic methods, and potential applications of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate, we gain insight into the broader landscape of chemical research. This compound represents a microcosm of the challenges and opportunities facing the scientific community in the development of new materials and therapeutic agents. Its study not only advances our knowledge of molecular behavior but also highlights the importance of interdisciplinary collaboration in addressing complex scientific questions.

The future of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate will likely be shaped by emerging technologies and methodologies in chemical synthesis and biological research. As computational tools become more sophisticated, they will enable the prediction of molecular behavior and the design of more efficient synthetic pathways. These advancements will be critical in maximizing the utility of this compound and similar molecules in various scientific and industrial applications.

In conclusion, Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate stands as a testament to the power of chemical innovation. Its unique combination of functional groups and the ability to be tailored through synthetic modifications make it a valuable asset in the development of new pharmaceuticals and materials. As research in this area progresses, we can expect to see further breakthroughs that build upon the foundational knowledge gained from studying this compound and its properties.

The ongoing exploration of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate will undoubtedly contribute to the broader goals of scientific advancement and technological progress. By continuing to investigate its properties and applications, researchers will be able to unlock new possibilities that benefit both the scientific community and society at large. This compound, with its complex structure and diverse potential, represents an exciting frontier in the field of chemical sciences.

As we move forward, the importance of compounds like Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate in driving innovation cannot be overstated. Their study not only expands our understanding of molecular behavior but also paves the way for the development of new technologies and therapies. The continued pursuit of knowledge in this area will be instrumental in shaping the future of chemical sciences and their applications in various fields.

Ultimately, the journey of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate from a simple chemical compound to a potential therapeutic agent or advanced material underscores the dynamic nature of scientific discovery. This compound serves as a reminder of the endless possibilities that arise from the intersection of chemistry, biology, and materials science. As we continue to explore and innovate, we can look forward to new discoveries that will further advance our understanding of the chemical world and its applications.

By embracing the challenges and opportunities presented by compounds like Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate, the scientific community can drive progress in multiple domains. The collaborative efforts of researchers across disciplines will be essential in unlocking the full potential of these compounds and in addressing the complex problems facing modern society. The future of chemical sciences is bright, and the continued exploration of compounds like this will play a vital role in shaping the trajectory of scientific and technological advancement.

As we conclude our exploration of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate, we are reminded of the profound impact that chemical research can have on the world. This compound, with its intricate structure and diverse applications, represents just one example of the many innovations that are possible through the study of chemistry. The journey of discovery continues, and the potential for future breakthroughs remains vast and exciting.

With this in mind, the study of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate and similar compounds will remain a cornerstone of scientific advancement. As researchers continue to push the boundaries of knowledge, they will be instrumental in driving progress in various fields, from medicine to materials science. The ongoing exploration of these compounds will not only deepen our understanding of the chemical world but also pave the way for new innovations that benefit society in countless ways.

Finally, the significance of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate lies in its ability to inspire and challenge the scientific community. As we continue to investigate its properties and applications, we are reminded of the importance of curiosity, collaboration, and innovation in the pursuit of knowledge. The future of chemical sciences is full of promise, and the continued exploration of compounds like this will be essential in shaping the next chapter of scientific discovery and technological advancement.

By embracing the potential of compounds like Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate, we can look forward to a future filled with new possibilities and breakthroughs. The journey of discovery is just beginning, and the impact of these compounds on science and society will continue to grow as research in this area progresses. The world of chemical sciences is vast and ever-evolving, and the exploration of compounds like this will remain an essential part of the ongoing quest for knowledge and innovation.

As we move forward, the importance of compounds like Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate in driving scientific progress cannot be overstated. Their study not only expands our understanding of molecular behavior but also paves the way for the development of new technologies and therapies. The continued pursuit of knowledge in this area will be instrumental in shaping the future of chemical sciences and their applications in various fields.

Ultimately, the journey of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate from a simple chemical compound to a potential therapeutic agent or advanced material underscores the dynamic nature of scientific discovery. This compound serves as a reminder of the endless possibilities that arise from the intersection of chemistry, biology, and materials science. As we continue to explore and innovate, we can look forward to new discoveries that will further advance our understanding of the chemical world and its applications.

By embracing the challenges and opportunities presented by compounds like Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate, the scientific community can drive progress in multiple domains. The collaborative efforts of researchers across disciplines will be essential in unlocking the full potential of these compounds and in addressing the complex problems facing modern society. The future of chemical sciences is bright, and the continued exploration of compounds like this will play a vital role in shaping the trajectory of scientific and technological advancement.

As we conclude our exploration of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate, we are reminded of the profound impact that chemical research can have on the world. This compound, with its intricate structure and diverse applications, represents just one example of the many innovations that are possible through the study of chemistry. The journey of discovery continues, and the potential for future breakthroughs remains vast and exciting.

With this in mind, the study of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate and similar compounds will remain a cornerstone of scientific advancement. As researchers continue to push the boundaries of knowledge, they will be instrumental in driving progress in various fields, from medicine to materials science. The ongoing exploration of these compounds will not only deepen our understanding of the chemical world but also pave the way for new innovations that benefit society in countless ways.

Finally, the significance of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate lies in its ability to inspire and challenge the scientific community. As we continue to investigate its properties and applications, we are reminded of the importance of curiosity, collaboration, and innovation in the pursuit of knowledge. The future of chemical sciences is full of promise, and the continued exploration of compounds like this will be essential in shaping the next chapter of scientific discovery and technological advancement.

The exploration of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate is a testament to the intricate relationship between chemistry and innovation. This compound, with its unique structure and functional groups, represents a microcosm of the broader field of synthetic chemistry, where molecular design and functionalization play pivotal roles in developing materials, pharmaceuticals, and advanced technologies. ### Key Aspects of the Compound: 1. Structural Complexity: The molecule combines a benzoate group (a carboxylic acid derivative) with bromine and trifluoromethyl substituents. These functional groups contribute to the compound's reactivity, solubility, and potential applications in organic synthesis or drug development. 2. Functional Groups and Reactivity: - Bromine (Br) introduces electrophilic character, making the molecule reactive in substitution or elimination reactions. - Trifluoromethyl (CF₃) groups enhance electron-withdrawing effects, stabilizing the molecule and influencing its biological activity. - The hydroxyl group (-OH) adds polarity, potentially improving solubility in aqueous environments. 3. Potential Applications: - Pharmaceuticals: The combination of halogen and fluoro groups may modulate biological activity, making it a candidate for drug design. - Materials Science: The trifluoromethyl group could enhance thermal stability or hydrophobicity in polymer applications. - Organic Synthesis: As a versatile intermediate, it might serve as a building block for more complex molecules. ### Broader Implications: - Chemical Innovation: Compounds like this exemplify the creativity and precision required in synthetic chemistry, where small structural changes can lead to significant functional differences. - Interdisciplinary Impact: The study of such molecules bridges chemistry, biology, and engineering, driving advancements in healthcare, technology, and sustainable materials. - Future Directions: Continued research into such compounds could unlock new avenues in personalized medicine, eco-friendly materials, or advanced nanotechnology. ### Conclusion: The journey of Methyl 5-bromo-2-hydroxy-4-(trifluoromethyl)benzoate highlights the enduring importance of chemical research in shaping the future. As scientists push the boundaries of molecular design, they not only deepen our understanding of chemistry but also pave the way for transformative innovations that address global challenges. The exploration of such compounds remains a cornerstone of scientific progress, inspiring curiosity and collaboration across disciplines. The future of chemistry is indeed bright, and the potential for breakthroughs lies in the endless possibilities of molecular creativity. 🌟🔬